1-[(3-chlorophenyl)methyl]-N-(3,4-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(3,4-dimethylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O2/c1-14-8-9-18(11-15(14)2)23-20(25)19-7-4-10-24(21(19)26)13-16-5-3-6-17(22)12-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: RTSHOGAWSUOZCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl)C
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• CAS No.: 946255-08-9

Description

1-[(3-chlorophenyl)methyl]-N-(3,4-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been utilized in synthesizing novel pyrido and pyrimidine derivatives, showcasing its versatility in creating fused systems with potential biological activities (Bakhite, Yamada & Al‐Sehemi, 2005).
• It serves as a precursor in the synthesis of various carboxamide derivatives, enabling the exploration of their structural and chemical properties (Medvedeva et al., 2009).
• X-ray diffraction has been utilized to elucidate the molecular and crystal structures of its derivatives, providing insights into their conformational dynamics and potential applications (Feklicheva et al., 2019).

Spectroscopy and Photophysics

• Spectroscopic studies on dihydronicotinamides reveal the conformation, absorption, and fluorescence properties of its derivatives, contributing to our understanding of its photophysical behavior and potential applications in light-emitting devices (Fischer et al., 1988).

Biological Applications

• The compound has been used in diversity-oriented synthesis approaches to create a library of derivatives with potential biological activities, showcasing its role in facilitating the discovery of new bioactive molecules (Baškovč et al., 2012).
• Its derivatives have been synthesized and evaluated as antimicrobial and antifungal agents, highlighting its potential in developing new therapeutics (El-Sehrawi et al., 2015).